Cas no 2093847-82-4 (N-[2-(2,5-difluorophenyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl]prop-2-enamide)

• Product Name: N-[2-(2,5-difluorophenyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl]prop-2-enamide
• CAS No: 2093847-82-4
• MF: C₁₆H₁₅F₂N₃O
• MW: 303.30661034584
• CID: 5673129
• PubChem ID: 121582300
• Update Time: 2025-05-19

N-[2-(2,5-difluorophenyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,5-difluorophenyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl]prop-2-enamide
• N-[2-(2,5-difluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl]prop-2-enamide
• 2093847-82-4
• AKOS033850124
• Z2285378234
• EN300-26615183

• Inchi： 1S/C16H15F2N3O/c1-2-16(22)19-11-4-6-15-20-14(9-21(15)8-11)12-7-10(17)3-5-13(12)18/h2-3,5,7,9,11H,1,4,6,8H2,(H,19,22)
• InChI Key： OWPCDBRWCAUYNN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1=CN2C(CCC(C2)NC(C=C)=O)=N1)F

Computed Properties

• Exact Mass: 303.11831843g/mol
• Monoisotopic Mass: 303.11831843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.9Ų

Additional information on N-[2-(2,5-difluorophenyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl]prop-2-enamide

Research Brief on N-[2-(2,5-difluorophenyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl]prop-2-enamide (CAS: 2093847-82-4)

The compound N-[2-(2,5-difluorophenyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl]prop-2-enamide (CAS: 2093847-82-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its imidazo[1,2-a]pyridine core and acrylamide moiety, has garnered attention due to its potential therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, including those involved in aberrant signaling pathways in cancer. Structural-activity relationship (SAR) studies have highlighted the importance of the difluorophenyl group and the acrylamide moiety for its binding affinity and selectivity. Furthermore, in vitro and in vivo studies have shown promising results in terms of tumor growth inhibition and minimal off-target effects, making it a viable candidate for further development.

In addition to its anticancer properties, preliminary data suggest that N-[2-(2,5-difluorophenyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl]prop-2-enamide may also have applications in neurodegenerative disorders. Its ability to modulate specific protein-protein interactions implicated in neurodegenerative pathways has been explored in recent studies. However, further research is needed to fully understand its potential in this area and to optimize its pharmacokinetic profile for central nervous system (CNS) penetration.

The synthesis and characterization of this compound have been detailed in recent publications, with a focus on scalable and efficient synthetic routes. Analytical techniques such as NMR, HPLC, and mass spectrometry have been employed to ensure purity and structural integrity. These studies have also explored the stability of the compound under various conditions, providing valuable insights for formulation development.

Despite the promising preclinical data, challenges remain in the clinical translation of N-[2-(2,5-difluorophenyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl]prop-2-enamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the development of this compound and its progression into clinical trials.

In conclusion, N-[2-(2,5-difluorophenyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl]prop-2-enamide represents a novel and versatile scaffold with significant potential in both oncology and neurodegenerative disease research. Continued investigation into its mechanism of action, optimization of its pharmacological properties, and exploration of its therapeutic applications will be critical for its success in the drug development pipeline.